N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-3-(2-methoxyphenyl)-4,5-dihydro-5-isoxazolecarboxamide
Description
Synthesis Analysis
The synthesis of related pyrazole derivatives often involves multi-step reactions, starting from basic precursors to achieve the complex structures. For instance, the synthesis of pyrazole-based compounds can include steps like esterification, intramolecular Claisen type reactions, and subsequent Suzuki−Miyaura cross-coupling reactions to introduce various substituents, enhancing the molecule's complexity and functionality (Ikemoto et al., 2005).
Molecular Structure Analysis
X-ray diffraction studies play a crucial role in determining the molecular structure, confirming the spatial arrangement of atoms within a compound. For related molecules, single crystal X-ray diffraction studies reveal detailed geometric parameters, including dihedral angles and hydrogen bonding interactions, essential for understanding the molecule's three-dimensional conformation (Kumara et al., 2018).
Chemical Reactions and Properties
The chemical reactivity and properties of such compounds are significantly influenced by their functional groups. Electrophilic and nucleophilic regions identified through computational studies, such as DFT calculations, provide insights into the molecule's reactive sites, facilitating targeted chemical modifications (Kumara et al., 2018).
Physical Properties Analysis
The physical properties, including thermal stability and optical behavior, are crucial for applications in materials science. Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) offer information on the thermal stability, while UV-Visible and FT-IR spectroscopy shed light on the optical properties of these compounds (Kumara et al., 2018).
properties
IUPAC Name |
N-[1-[(4-bromophenoxy)methyl]pyrazol-4-yl]-3-(2-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19BrN4O4/c1-28-19-5-3-2-4-17(19)18-10-20(30-25-18)21(27)24-15-11-23-26(12-15)13-29-16-8-6-14(22)7-9-16/h2-9,11-12,20H,10,13H2,1H3,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIGACEKPJNRLTC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NOC(C2)C(=O)NC3=CN(N=C3)COC4=CC=C(C=C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19BrN4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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